N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H12F2N2O2/c1-3-10-12(7(2)19-17-10)13(18)16-11-5-4-8(14)6-9(11)15/h4-6H,3H2,1-2H3,(H,16,18)
• InChI Key: BBFLDQCNYASSGC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=C(C=C(C=C2)F)F)C
• Molecular Formula: C13H12F2N2O2
• Molecular Weight: 266.24 g/mol

Description

N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide, also known as DFE-1, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases. DFE-1 belongs to the class of isoxazolecarboxamides, which are known to have potent anti-inflammatory and immunomodulatory properties.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide is not fully understood, but it is believed to involve modulation of the immune system and inhibition of various signaling pathways. N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and immune response. N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has also been shown to inhibit the activity of STAT3, a transcription factor that is involved in tumor growth and survival.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to have potent anti-inflammatory and immunomodulatory effects. In animal models of inflammation and autoimmune disorders, N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines. N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has also been shown to reduce the activation of immune cells, such as T cells and macrophages. In addition, N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to protect neurons from oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has several advantages for lab experiments, including its potent anti-inflammatory and immunomodulatory effects, as well as its ability to inhibit tumor growth. However, there are also some limitations to using N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide in lab experiments, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide. One area of research could focus on optimizing the synthesis of N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide to improve its potency and reduce its toxicity. Another area of research could focus on identifying the specific signaling pathways and molecular targets of N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide, which could help to elucidate its mechanism of action and identify new therapeutic applications. Finally, future research could focus on testing the efficacy of N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide in clinical trials for various diseases, including cancer, autoimmune disorders, and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide involves the reaction of 2,4-difluoronitrobenzene with ethyl 4-chloro-3-oxobutanoate, followed by reduction of the resulting nitro compound to an amine using palladium-catalyzed hydrogenation. The amine is then reacted with methyl isoxazole-4-carboxylate to give the final product.

Scientific Research Applications

N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has been studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and neurodegenerative diseases. In cancer research, N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. In autoimmune disorders, N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to reduce inflammation and improve disease symptoms in animal models of multiple sclerosis and rheumatoid arthritis. In neurodegenerative diseases, N-(2,4-difluorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to protect neurons from oxidative stress and improve cognitive function in animal models of Alzheimer's disease.